An In-depth Technical Guide on the Core Mechanism of Action of FSG67
An In-depth Technical Guide on the Core Mechanism of Action of FSG67
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction
FSG67, also known by its chemical name 2-(nonylsulfonamido)benzoic acid, is a small molecule inhibitor of the enzyme glycerol-3-phosphate acyltransferase (GPAT).[1][2] GPAT catalyzes the initial and rate-limiting step in the de novo synthesis of glycerolipids, including triglycerides and phospholipids (B1166683).[3][4][5] By inhibiting GPAT, FSG67 effectively modulates cellular lipid metabolism, which has significant downstream effects on various signaling pathways and physiological processes. This technical guide provides a comprehensive overview of the core mechanism of action of FSG67, supported by quantitative data, detailed experimental protocols, and visual diagrams of the key pathways involved.
Core Mechanism of Action: Inhibition of Glycerol-3-Phosphate Acyltransferase (GPAT)
The primary mechanism of action of FSG67 is the inhibition of glycerol-3-phosphate acyltransferase (GPAT).[6] GPAT is responsible for the acylation of glycerol-3-phosphate with a long-chain fatty acyl-CoA to form lysophosphatidic acid (LPA).[1][3] LPA is a critical precursor for the synthesis of both triglycerides, the main form of energy storage, and various phospholipids that are essential components of cellular membranes.[2][5]
FSG67 was designed to mimic the phosphate (B84403) of glycerol-3-phosphate and the saturated long-chain of palmitoyl-CoA, allowing it to competitively inhibit the enzyme.[2] There are multiple isoforms of GPAT, and FSG67 has been shown to inhibit both mitochondrial GPAT1 and GPAT2 isoforms.[1][3] This inhibition leads to a reduction in the cellular pool of LPA and, consequently, a decrease in the synthesis of downstream lipids like triglycerides and phosphatidylcholine.[2][3]
Quantitative Data Summary
The inhibitory activity of FSG67 has been quantified in various experimental systems. The following tables summarize the key in vitro and in vivo data.
| Parameter | Value | System | Reference |
| IC50 (GPAT) | 24 µM | Not specified | [6] |
| IC50 (Isolated Mitochondrial GPATs) | 24.7 ± 2.1 µM | Isolated Mitochondria | [1] |
| IC50 (GPAT1) | 30.2 µM | Isolated Mitochondria | [1] |
| IC50 (GPAT2) | 42.1 µM | Isolated Mitochondria | [1] |
| IC50 (Triglyceride Synthesis) | 33.9 µM | 3T3-L1 Adipocytes | [3] |
| IC50 (Phosphatidylcholine Synthesis) | 36.3 µM | 3T3-L1 Adipocytes | [3] |
| IC50 (Oxidative Metabolism) | 27.7 ± 4.4 µM | Mature Adipocytes | [6] |
Table 1: In Vitro Inhibitory Concentrations of FSG67
| Dose | Effect | Model | Reference |
| 5 mg/kg (daily, intraperitoneal) | 12% weight loss, decreased food intake, increased fat oxidation, improved glucose tolerance and insulin (B600854) sensitivity | Diet-Induced Obese (DIO) Mice | [3][4] |
| 20 mg/kg (intraperitoneal) | Reduced expression of proliferating cell nuclear antigen (PCNA) at 52h; Dramatically decreased GSK3β phosphorylation at 24h | Acetaminophen (B1664979) (APAP) Overdose Mouse Model | [7][8] |
| 100 and 320 nmol (intracerebroventricular) | 24-h weight loss and feeding suppression | Mice | [3][4] |
Table 2: In Vivo Efficacy of FSG67
Signaling Pathways Modulated by FSG67
The inhibition of GPAT by FSG67 leads to the modulation of several key signaling pathways.
In the context of liver regeneration following acetaminophen (APAP) overdose, FSG67 has been shown to blunt the regenerative process by altering the Wnt/β-catenin signaling pathway.[7][8] The proposed mechanism involves the reduction of phosphatidic acid (PA), which is believed to inhibit glycogen (B147801) synthase kinase-3β (GSK3β).[7][9] By inhibiting GPAT, FSG67 reduces PA levels, leading to increased GSK3β activity.[7] Active GSK3β phosphorylates β-catenin, marking it for ubiquitination and proteasomal degradation. This prevents the translocation of β-catenin to the nucleus, thereby reducing the expression of downstream target genes involved in cell proliferation, such as Cyclin D1.[7][8]
Caption: FSG67 inhibits GPAT, leading to reduced PA, increased GSK3β activity, and subsequent degradation of β-catenin, ultimately inhibiting cell proliferation.
FSG67 significantly impacts systemic lipid metabolism and energy homeostasis, making it a potential therapeutic for obesity and related metabolic disorders.[3][4] By inhibiting GPAT, FSG67 reduces the synthesis of triglycerides in key metabolic tissues such as the liver and adipose tissue.[3] This leads to a decrease in lipid accumulation and has been shown to resolve hepatic steatosis in diet-induced obese mice.[3] Furthermore, chronic administration of FSG67 leads to weight loss, specifically from fat mass, and an increase in fat oxidation.[3][4] The effects on appetite appear to be mediated, at least in part, through direct action in the central nervous system, as intracerebroventricular administration of FSG67 suppresses food intake.[3][4] This is associated with decreased expression of orexigenic neuropeptides like AgRP and NPY in the hypothalamus.[3][4]
Caption: FSG67 inhibits GPAT, leading to reduced triglyceride synthesis, decreased lipid accumulation, increased fat oxidation, and centrally-mediated appetite suppression, resulting in weight loss and improved insulin sensitivity.
Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature on FSG67.
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Objective: To determine the half-maximal inhibitory concentration (IC50) of FSG67 on GPAT activity.
-
Methodology:
-
Isolate mitochondria from mouse liver or other relevant tissues.[3]
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To distinguish between GPAT1 and GPAT2 activities, N-ethylmaleimide (NEM) can be used, as GPAT1 is NEM-sensitive while GPAT2 is NEM-resistant.[3]
-
Prepare a reaction mixture containing a buffer (e.g., Tris-HCl), a fatty acid substrate (e.g., palmitoyl-CoA), and radiolabeled glycerol-3-phosphate.
-
Add varying concentrations of FSG67 (dissolved in a suitable solvent like DMSO) to the reaction mixture.[3]
-
Initiate the reaction by adding the mitochondrial preparation.
-
Incubate the reaction at 37°C for a specified time.
-
Stop the reaction by adding a quenching solution (e.g., a mixture of chloroform (B151607) and methanol).
-
Extract the lipids and separate them using thin-layer chromatography (TLC).
-
Quantify the amount of radiolabeled lysophosphatidic acid formed using a scintillation counter.
-
Calculate the percentage of inhibition at each FSG67 concentration relative to a vehicle control.
-
Determine the IC50 value by fitting the data to a dose-response curve.[3]
-
-
Objective: To evaluate the in vivo effects of FSG67 on body weight, food intake, and metabolic parameters in an obesity model.
-
Methodology:
-
Induce obesity in mice by feeding them a high-fat diet for a specified period.[3][4]
-
Divide the DIO mice into treatment groups: vehicle control, FSG67-treated, and pair-fed controls (receiving the same amount of food as the FSG67-treated group).[3][4]
-
Administer FSG67 or vehicle daily via intraperitoneal injection at a specified dose (e.g., 5 mg/kg).[3][4]
-
Perform metabolic assessments such as indirect calorimetry to measure oxygen consumption and respiratory exchange ratio (to determine fat oxidation).[3][4]
-
Conduct glucose tolerance tests (GTT) and insulin tolerance tests (ITT) to assess glucose homeostasis and insulin sensitivity.[3]
-
At the end of the study, collect tissues (liver, adipose tissue, hypothalamus) for further analysis, such as gene expression analysis of lipogenic enzymes and neuropeptides by RT-PCR, and histological analysis of lipid accumulation (e.g., Oil Red O staining).[3]
-
Caption: A typical experimental workflow for evaluating the metabolic effects of FSG67 in a diet-induced obesity mouse model.
Potential Therapeutic Applications
The mechanism of action of FSG67 suggests its potential utility in several therapeutic areas:
-
Obesity and Type 2 Diabetes: By reducing lipid synthesis, increasing fat oxidation, and improving insulin sensitivity, FSG67 is a promising candidate for the treatment of obesity and related metabolic disorders.[1][3][4]
-
Non-alcoholic Fatty Liver Disease (NAFLD): FSG67's ability to reduce hepatic lipid accumulation directly addresses a key pathological feature of NAFLD.[3]
-
Oncology: The reliance of some cancer cells on de novo lipogenesis for proliferation suggests that GPAT inhibitors like FSG67 could have anti-cancer properties. For instance, FSG67 has been shown to induce mitochondrial fission, decrease oxidative phosphorylation, and inhibit the proliferation of acute myeloid leukemia (AML) cells.[1]
FSG67 is a potent inhibitor of glycerol-3-phosphate acyltransferase, the rate-limiting enzyme in glycerolipid synthesis. Its mechanism of action involves the direct inhibition of GPAT activity, leading to a reduction in the synthesis of lysophosphatidic acid and downstream lipids. This has profound effects on cellular signaling and systemic metabolism, including the modulation of the Wnt/β-catenin pathway and the regulation of energy homeostasis. The preclinical data strongly support the continued investigation of FSG67 as a potential therapeutic agent for metabolic diseases and certain types of cancer. Further research and clinical trials will be crucial to fully elucidate its therapeutic potential and safety profile in humans.
References
- 1. Phospholipid Acyltransferases: Characterization and Involvement of the Enzymes in Metabolic and Cancer Diseases [mdpi.com]
- 2. researchgate.net [researchgate.net]
- 3. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Pharmacological glycerol-3-phosphate acyltransferase inhibition decreases food intake and adiposity and increases insulin sensitivity in diet-induced obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Chemical modulation of glycerolipid signaling and metabolic pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
- 7. profiles.wustl.edu [profiles.wustl.edu]
- 8. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PMC [pmc.ncbi.nlm.nih.gov]
- 9. The inhibitor of glycerol 3-phosphate acyltransferase FSG67 blunts liver regeneration after acetaminophen overdose by altering GSK3β and Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
